Cas no 1338705-69-3 (1-azabicyclo2.2.1heptan-4-amine dihydrochloride)

• Product Name: 1-azabicyclo2.2.1heptan-4-amine dihydrochloride
• CAS No: 1338705-69-3
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD30535697
• CID: 4589258
• PubChem ID: 126803404
• Update Time: 2025-06-12

1-azabicyclo2.2.1heptan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[2.2.1]heptan-4-amine dihydrochloride
• 1-azabicyclo[2.2.1]heptan-4-amine;dihydrochloride
• Z2738358211
• 1-azabicyclo2.2.1heptan-4-amine dihydrochloride

• MDL： MFCD30535697
• Inchi： 1S/C6H12N2.2ClH/c7-6-1-3-8(5-6)4-2-6;;/h1-5,7H2;2*1H
• InChI Key： MQAPWAQFEMCHRX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCC(CC1)(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 29.3

Additional information on 1-azabicyclo2.2.1heptan-4-amine dihydrochloride

Comprehensive Overview of 1-Azabicyclo[2.2.1]heptan-4-amine Dihydrochloride (CAS No. 1338705-69-3)

1-Azabicyclo[2.2.1]heptan-4-amine dihydrochloride (CAS No. 1338705-69-3) is a bicyclic amine derivative with significant potential in pharmaceutical research and organic synthesis. This compound belongs to the class of bridged heterocycles, which are increasingly studied for their unique structural properties and biological activities. The azabicyclo scaffold, in particular, has garnered attention due to its presence in various bioactive molecules, making it a valuable building block in drug discovery.

The molecular structure of 1-azabicyclo[2.2.1]heptan-4-amine dihydrochloride features a rigid bicyclic framework with a nitrogen atom at the 1-position, contributing to its stereochemical stability and hydrogen-bonding capabilities. These characteristics are critical for interactions with biological targets, such as enzymes and receptors, which are often explored in the context of central nervous system (CNS) drug development. Researchers have investigated similar azabicyclic compounds for their potential in treating neurological disorders, a topic of high interest in modern pharmacology.

In recent years, the demand for novel heterocyclic compounds like 1338705-69-3 has surged, driven by advancements in high-throughput screening and computational chemistry. These technologies enable scientists to rapidly identify and optimize lead compounds, reducing the time and cost associated with traditional drug development. The azabicyclo[2.2.1]heptane core is particularly appealing due to its ability to mimic natural alkaloids, which are often associated with potent pharmacological effects.

Another area of growing interest is the application of 1-azabicyclo[2.2.1]heptan-4-amine dihydrochloride in asymmetric synthesis. The compound’s chiral centers and rigid structure make it an excellent candidate for constructing enantiomerically pure molecules, a key requirement in the development of chiral drugs. This aligns with the pharmaceutical industry’s focus on improving drug efficacy and reducing side effects through stereoselective synthesis.

From a synthetic chemistry perspective, the dihydrochloride salt form of 1-azabicyclo[2.2.1]heptan-4-amine offers enhanced solubility and stability, facilitating its use in various organic transformations. Researchers often employ such salts to improve reaction yields and simplify purification processes, which are critical factors in process chemistry and scale-up production. These practical advantages make CAS No. 1338705-69-3 a versatile intermediate in both academic and industrial settings.

The compound’s relevance extends to medicinal chemistry, where it serves as a precursor for designing small-molecule inhibitors and modulators. For instance, analogs of azabicyclo[2.2.1]heptane have been explored for their potential in targeting G-protein-coupled receptors (GPCRs), a major class of drug targets involved in numerous physiological processes. This connection to GPCR research underscores the compound’s importance in addressing unmet medical needs.

Environmental and regulatory considerations also play a role in the study of 1-azabicyclo[2.2.1]heptan-4-amine dihydrochloride. As the pharmaceutical industry shifts toward green chemistry principles, researchers are increasingly focused on developing sustainable synthetic routes for such compounds. This includes minimizing waste, using eco-friendly solvents, and adopting catalytic methodologies, all of which align with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 1-azabicyclo[2.2.1]heptan-4-amine dihydrochloride (CAS No. 1338705-69-3) represents a promising scaffold with broad applications in drug discovery, asymmetric synthesis, and process optimization. Its unique structural features and compatibility with modern synthetic techniques position it as a valuable tool for advancing both academic research and industrial innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and fine chemicals.